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Compound of Interest

Compound Name: Goshuyuamide |

Cat. No.: B12375683

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Goshuyuamide I, a natural product isolated from Evodia rutaecarpa. Based on available
literature, Goshuyuamide I is synonymous with Wuchuyuamide I. The structural elucidation of
this compound was achieved through a combination of spectroscopic techniques, including
Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass
Spectrometry (MS).

Chemical Structure

While the initial search for "Goshuyuamide I" did not directly yield its structure, subsequent
investigation revealed its likely identity as Wuchuyuamide I. The chemical structure of
Wuchuyuamide | should be confirmed from the primary literature that first reported its isolation
and characterization.

Spectroscopic Data

The following tables summarize the key spectroscopic data for Goshuyuamide |
(Wuchuyuamide 1). This data is essential for the identification and characterization of the
compound. The specific values should be referenced from the primary publication: Wang, Q. Z.,
& Liang, J. Y. (2004). [Studies on the chemical constituents of Evodia rutaecarpa (Juss.)
Benth]. Yao xue xue bao = Acta pharmaceutica Sinica, 39(8), 605-608.[1]
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NMR Spectroscopic Data

Table 1: *H NMR Spectroscopic Data of Goshuyuamide |

Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

Data not available Data not available Data not available Data not available

Table 2: 13C NMR Spectroscopic Data of Goshuyuamide I

Chemical Shift (8) ppm Carbon Type Assignment

Data not available Data not available Data not available

Infrared (IR) Spectroscopic Data

Table 3: IR Absorption Bands of Goshuyuamide |

Wavenumber (cm—?) Functional Group Assignment

Data not available Data not available

Mass Spectrometry (MS) Data

Table 4: Mass Spectrometric Data of Goshuyuamide |

m/z lon Type Assignment

Data not available Data not available Data not available
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Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data
for a natural product like Goshuyuamide I. The specific parameters and instruments used for
the characterization of Goshuyuamide | would be detailed in the primary literature.[1]

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A few milligrams of the purified Goshuyuamide | are dissolved in a
suitable deuterated solvent (e.g., CDCls, DMSO-ds, or MeOD).

¢ Instrumentation: *H and 13C NMR spectra are recorded on a high-resolution NMR
spectrometer (e.g., 400, 500, or 600 MHz).

o Data Acquisition:

o 'H NMR: Standard pulse sequences are used to acquire the proton spectrum. Chemical
shifts are reported in parts per million (ppm) relative to a residual solvent peak or an
internal standard (e.g., tetramethylsilane, TMS).

o 13C NMR: Proton-decoupled spectra are typically acquired to simplify the spectrum.
Chemical shifts are reported in ppm relative to the solvent peak. 2D NMR experiments
such as COSY, HSQC, and HMBC are often employed for complete structural assignment.

3.2. Infrared (IR) Spectroscopy

o Sample Preparation: The sample can be prepared as a KBr pellet, a thin film on a salt plate
(e.g., NaCl or KBr), or dissolved in a suitable solvent.

¢ Instrumentation: An FTIR (Fourier Transform Infrared) spectrometer is used to record the
spectrum.

o Data Acquisition: The spectrum is typically recorded over a range of 4000-400 cm~1. The
positions of the absorption bands are reported in wavenumbers (cm~1).

3.3. Mass Spectrometry (MS)
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e Instrumentation: A variety of mass spectrometers can be used, such as Electrospray
lonization (ESI) or High-Resolution Mass Spectrometry (HRMS).

» Data Acquisition: The instrument is calibrated, and the sample is introduced. The resulting
mass spectrum shows the mass-to-charge ratio (m/z) of the molecular ion and fragment
ions. HRMS provides a highly accurate mass measurement, which can be used to determine

the elemental composition of the molecule.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a novel
natural product like Goshuyuamide I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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